Cas no 8016-85-1 (3-(3-Chlorophenyl)prop-2-yn-1-ol)
8016-85-1 structure
Product Name:3-(3-Chlorophenyl)prop-2-yn-1-ol
CAS No:8016-85-1
MF:C9H7ClO
MW:166.604281663895
CID:725200
Update Time:2024-10-27
3-(3-Chlorophenyl)prop-2-yn-1-ol Chemical and Physical Properties
Names and Identifiers
-
- Oils,tangerine
- Tangerineoil
- 3-(3-chlorophenyl)prop-2-yn-1-ol
- 2-Propyn-1-ol,3-(3-chlorophenyl)-
- 3-(3-Chloro-phenyl)-prop-2-yn-1-ol
- 3-(3-chlorophenyl)-2-propyn-1-ol
- VZ25974
- BL006488
- AB0036910
- Y4129
- A839855
- Tangerineessentialoil
- Oils, tangerine
- ESSENTIALOILOFTANGERINE
- OILTANGERINE
- tangerine oil america
- tangerine oil folded
- Red orange essential oil
- 3-(3-Chlorophenyl)prop-2-yn-1-ol
-
- Inchi: 1S/C9H7ClO/c10-9-5-1-3-8(7-9)4-2-6-11/h1,3,5,7,11H,6H2
- InChI Key: JSWQDMZGLWMJEG-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(C#CCO)=C1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 177
- XLogP3: 2.4
- Topological Polar Surface Area: 20.2
3-(3-Chlorophenyl)prop-2-yn-1-ol Security Information
- Safety Term:A skin irritant. When heated to decomposition it emits acrid smoke and irritating fumes. See also individual components, ALDEHYDES, ALCOHOLS, and ESTERS.
3-(3-Chlorophenyl)prop-2-yn-1-ol Related Literature
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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